(2-methoxy-5-methylphenyl)methanethiol
Description
“(2-methoxy-5-methylphenyl)methanethiol” is a chemical compound with the CAS Number: 1016761-53-7 . It has a molecular weight of 168.26 .
Molecular Structure Analysis
The InChI code for “(2-methoxy-5-methylphenyl)methanethiol” is1S/C9H12OS/c1-7-3-4-9(10-2)8(5-7)6-11/h3-5,11H,6H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Safety and Hazards
The safety data sheet for a similar compound, “2-Methoxy-5-methylphenyl isothiocyanate”, indicates that it may cause severe skin burns and eye damage, may cause an allergic skin reaction, and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is also toxic if swallowed, in contact with skin, or if inhaled . These hazards may also apply to “(2-methoxy-5-methylphenyl)methanethiol”, but specific safety data for this compound was not found in my web search.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-methoxy-5-methylphenyl)methanethiol involves the reaction of 2-methoxy-5-methylbenzaldehyde with hydrogen sulfide gas in the presence of a base to form the corresponding thioether.", "Starting Materials": [ "2-methoxy-5-methylbenzaldehyde", "Hydrogen sulfide gas", "Base (such as sodium hydroxide or potassium hydroxide)", "Solvent (such as ethanol or methanol)" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-5-methylbenzaldehyde in a suitable solvent.", "Step 2: Add a base to the solution and stir until the base is dissolved.", "Step 3: Bubble hydrogen sulfide gas through the solution for several hours.", "Step 4: Filter the resulting solid and wash with a suitable solvent to obtain the desired product, (2-methoxy-5-methylphenyl)methanethiol." ] } | |
CAS RN |
1016761-53-7 |
Product Name |
(2-methoxy-5-methylphenyl)methanethiol |
Molecular Formula |
C9H12OS |
Molecular Weight |
168.3 |
Purity |
95 |
Origin of Product |
United States |
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